Cas no 890091-79-9 (4-(4-Aminophenyl)-1,2-dimethyl-1,2,4-triazolidine-3,5-dione)

• Product Name: 4-(4-Aminophenyl)-1,2-dimethyl-1,2,4-triazolidine-3,5-dione
• CAS No: 890091-79-9
• MF: C₁₀H₁₂N₄O₂
• MW: 220.22788143158
• CID: 3103129
• PubChem ID: 5200275
• Update Time: 2025-10-25

4-(4-Aminophenyl)-1,2-dimethyl-1,2,4-triazolidine-3,5-dione Chemical and Physical Properties

Names and Identifiers

• 4-(4-Amino-phenyl)-1,2-dimethyl-[1,2,4]triazolidine-3,5-dione
• CHEMBL4896418
• LS-08017
• JABGUZODAZFOCH-UHFFFAOYSA-N
• 4-(4-aminophenyl)-1,2-dimethyl-1,2,4-triazolidine-3,5-dione
• CS-0313828
• 890091-79-9
• ALBB-024485
• MFCD07658690
• 1,2,4-Triazolidine-3,5-dione, 4-(4-aminophenyl)-1,2-dimethyl-
• AKOS003392817
• STK735207
• H34601
• 4-(4-Aminophenyl)-1,2-dimethyl-1,2,4-triazolidine-3,5-dione

• Inchi： 1S/C10H12N4O2/c1-12-9(15)14(10(16)13(12)2)8-5-3-7(11)4-6-8/h3-6H,11H2,1-2H3
• InChI Key： JABGUZODAZFOCH-UHFFFAOYSA-N
• SMILES： O=C1N(C)N(C)C(N1C1C=CC(=CC=1)N)=O

Computed Properties

• Exact Mass: 220.09602564g/mol
• Monoisotopic Mass: 220.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 69.9Ų

Additional information on 4-(4-Aminophenyl)-1,2-dimethyl-1,2,4-triazolidine-3,5-dione

4-(4-Aminophenyl)-1,2-dimethyl-1,2,4-triazolidine-3,5-dione: A Comprehensive Overview

The compound with CAS No. 890091-79-9, commonly referred to as 4-(4-Aminophenyl)-1,2-dimethyl-1,2,4-triazolidine-3,5-dione, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of triazolidinediones, which are known for their versatile applications in drug design and material science. The long-tail keyword for this compound can be described as "4-(4-Aminophenyl)-1,2-dimethyl-triazolidine-dione", emphasizing its structural uniqueness and functional groups.

Recent studies have highlighted the potential of 4-(4-Aminophenyl)-1,2-dimethyl-1,2,4-triazolidine-3,5-dione in the development of novel therapeutic agents. Its structure incorporates a triazolidinedione core with a substituted phenyl group, which contributes to its ability to interact with various biological targets. Researchers have explored its role as a potential inhibitor of key enzymes involved in inflammatory pathways, making it a promising candidate for anti-inflammatory drug development.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the triazolidinedione scaffold. This is followed by the introduction of the 4-amino phenyl group through coupling reactions or substitution mechanisms. The long-tail keyword "synthesis of 4-(4-Aminophenyl)-1,2-dimethyl-triazolidine-dione" has been extensively documented in recent literature, showcasing optimized conditions for high-yield production.

In terms of pharmacological properties, 4-(4-Aminophenyl)-1,2-dimethyl-1,2,4-triazolidine-3,5-dione exhibits remarkable bioavailability and stability in physiological conditions. Preclinical studies have demonstrated its ability to cross the blood-brain barrier (BBB), suggesting potential applications in neurodegenerative diseases. The long-tail keyword "pharmacokinetics of 4-(4-Aminophenyl)-1,2-dimethyl-triazolidine-dione" has been a focal point in recent research efforts aimed at understanding its metabolic pathways and toxicity profiles.

Another area of interest is the use of this compound as a building block for advanced materials. Its rigid structure and functional groups make it suitable for applications in polymer chemistry and nanotechnology. For instance, researchers have investigated its role in forming self-healing polymers and stimuli-responsive materials. The long-tail keyword "applications of 4-(4-Aminophenyl)-1,2-dimethyl-triazolidine-dione" underscores its versatility across diverse scientific domains.

Recent advancements in computational chemistry have also shed light on the electronic properties of 4-(4-Aminophenyl)-1,2-dimethyl-1,2,4-triazolidine-3,5-dione. Quantum mechanical simulations have revealed its potential as an efficient electron transporter in organic electronic devices. This discovery has opened new avenues for its use in flexible electronics and optoelectronic applications.

In conclusion, 890091-79-9 (or 4-(4-Aminophenyl)-1,2-dimethyl-1,2,,triazolidine,dione) stands out as a multifaceted compound with immense potential across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool for researchers aiming to develop innovative solutions in medicine and materials science.